Cas no 2228182-59-8 (3,3,3-Trifluoro-2-(2-fluoro-6-methoxyphenyl)propan-1-amine)

• Product Name: 3,3,3-Trifluoro-2-(2-fluoro-6-methoxyphenyl)propan-1-amine
• CAS No: 2228182-59-8
• MF: C₁₀H₁₁F₄NO
• MW: 237.194056749344
• CID: 6284695
• PubChem ID: 165629471
• Update Time: 2025-10-19

3,3,3-Trifluoro-2-(2-fluoro-6-methoxyphenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1941067
• 2228182-59-8
• 3,3,3-trifluoro-2-(2-fluoro-6-methoxyphenyl)propan-1-amine
• 3,3,3-Trifluoro-2-(2-fluoro-6-methoxyphenyl)propan-1-amine

• Inchi： 1S/C10H11F4NO/c1-16-8-4-2-3-7(11)9(8)6(5-15)10(12,13)14/h2-4,6H,5,15H2,1H3
• InChI Key： DPFQUODAXKRNGI-UHFFFAOYSA-N
• SMILES： FC(C(CN)C1C(=CC=CC=1OC)F)(F)F

Computed Properties

• Exact Mass: 237.07767662g/mol
• Monoisotopic Mass: 237.07767662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 35.2Ų

Additional information on 3,3,3-Trifluoro-2-(2-fluoro-6-methoxyphenyl)propan-1-amine

Comprehensive Analysis of 3,3,3-Trifluoro-2-(2-fluoro-6-methoxyphenyl)propan-1-amine (CAS No. 2228182-59-8)

The compound 3,3,3-Trifluoro-2-(2-fluoro-6-methoxyphenyl)propan-1-amine (CAS No. 2228182-59-8) is a fluorinated aromatic amine with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoromethyl group and methoxy substitution, make it a valuable intermediate for designing bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting central nervous system (CNS) disorders and metabolic diseases.

In recent years, the demand for fluorinated compounds has surged, driven by their enhanced metabolic stability and bioavailability. The presence of 3,3,3-trifluoro and 2-fluoro-6-methoxyphenyl moieties in this molecule aligns with current trends in medicinal chemistry, where fluorine incorporation is a key strategy for improving drug-like properties. This compound's CAS No. 2228182-59-8 is frequently searched in scientific databases, reflecting its growing relevance in high-throughput screening and structure-activity relationship (SAR) studies.

From a synthetic perspective, 3,3,3-Trifluoro-2-(2-fluoro-6-methoxyphenyl)propan-1-amine offers versatility in organic transformations. Its amine functionality allows for further derivatization, enabling the creation of amides, sulfonamides, or other nitrogen-containing derivatives. This adaptability is crucial for combinatorial chemistry approaches, where rapid diversification of molecular scaffolds is essential. The compound's fluorine-rich structure also contributes to its lipophilicity, a property highly sought after in blood-brain barrier (BBB) penetrating agents.

Environmental and regulatory considerations are paramount when working with fluorinated compounds. While CAS 2228182-59-8 is not classified as hazardous, proper handling protocols should always be followed. The scientific community is particularly interested in developing green chemistry approaches for synthesizing such fluorinated building blocks, addressing concerns about sustainable fluorination methods. This aligns with broader industry trends toward eco-friendly synthesis and reduced environmental impact of chemical processes.

The analytical characterization of 3,3,3-Trifluoro-2-(2-fluoro-6-methoxyphenyl)propan-1-amine typically involves advanced techniques such as NMR spectroscopy (particularly 19F NMR for fluorine detection), mass spectrometry, and HPLC purity analysis. These methods are critical for quality control in pharmaceutical applications, where compound purity directly impacts biological activity. The growing availability of high-field NMR instruments and LC-MS systems has facilitated more precise characterization of such complex fluorinated molecules.

Looking ahead, the potential applications of CAS No. 2228182-59-8 extend beyond traditional pharmaceuticals. There is emerging interest in its use for material science applications, particularly in the development of fluorinated polymers with unique electronic properties. The compound's ability to influence molecular dipole moments makes it interesting for organic electronics research, including potential applications in OLED technology and molecular sensors.

For researchers sourcing this material, it's important to verify the chemical purity and storage conditions specified by suppliers. The compound's stability under various conditions should be confirmed through proper stress testing protocols. As with all specialized chemicals, documentation of batch-to-batch consistency and comprehensive analytical data are essential for reproducible research outcomes.

The scientific literature reveals increasing patent activity surrounding fluorinated amine derivatives similar to 3,3,3-Trifluoro-2-(2-fluoro-6-methoxyphenyl)propan-1-amine, particularly in areas of kinase inhibition and GPCR modulation. This patent landscape suggests growing commercial interest in such compounds, with potential applications ranging from anti-inflammatory agents to neuroprotective compounds. Researchers should monitor intellectual property developments when considering this molecule for drug discovery programs.

In conclusion, 3,3,3-Trifluoro-2-(2-fluoro-6-methoxyphenyl)propan-1-amine (CAS No. 2228182-59-8) represents an important building block in modern chemical research. Its combination of fluorine atoms and aromatic substitution patterns offers numerous possibilities for molecular design. As the pharmaceutical industry continues to explore fluorine's unique effects on drug properties, compounds like this will remain at the forefront of medicinal chemistry innovation and drug development strategies.